Cas no 65332-01-6 (2-(2-Chloroacetyl)(methyl)aminoacetic Acid)

• Product Name: 2-(2-Chloroacetyl)(methyl)aminoacetic Acid
• CAS No: 65332-01-6
• MF: C₅H₈ClNO₃
• MW: 165.574920654297
• CID: 1079228
• PubChem ID: 11819383
• Update Time: 2025-06-14

2-(2-Chloroacetyl)(methyl)aminoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Chloroacetyl)(methyl)amino]acetic acid
• N-(2-chloroacetyl)-N-methylGlycine
• N-(Chloroacetyl)-N-methylglycine
• 2-[(2-chloroacetyl)-methylamino]acetic acid
• 2-(2-Chloro-N-methylacetamido)aceticacid
• DA-03900
• 65332-01-6
• 2-(2-Chloro-N-methylacetamido)acetic acid
• N-(Chloroacetyl)sarcosine
• SCHEMBL8881391
• AKOS006227745
• KYWZUYMZBLBECP-UHFFFAOYSA-N
• N-chloroacetylsarcosine
• 2-(2-Chloroacetyl)(methyl)aminoacetic Acid

• MDL： MFCD13559707
• Inchi： 1S/C5H8ClNO3/c1-7(3-5(9)10)4(8)2-6/h2-3H2,1H3,(H,9,10)
• InChI Key： KYWZUYMZBLBECP-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 165.0192708g/mol
• Monoisotopic Mass: 165.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6Ų

2-(2-Chloroacetyl)(methyl)aminoacetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-Chloroacetyl)(methyl)aminoacetic Acid

Comprehensive Overview of 2-(2-Chloroacetyl)(methyl)aminoacetic Acid (CAS No. 65332-01-6)

2-(2-Chloroacetyl)(methyl)aminoacetic Acid (CAS No. 65332-01-6) is a specialized organic compound widely utilized in pharmaceutical and biochemical research. Its unique structure, featuring a chloroacetyl group and a methylaminoacetic acid moiety, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers often explore its applications in drug discovery, particularly in designing enzyme inhibitors or modifying peptide structures. The compound's CAS number 65332-01-6 serves as a critical identifier in regulatory and safety documentation, ensuring precise tracking in global chemical databases.

In recent years, the demand for 2-(2-Chloroacetyl)(methyl)aminoacetic Acid has surged due to its role in developing targeted therapies. With the rise of personalized medicine and bioconjugation techniques, this compound has gained attention for its ability to facilitate selective modifications in biomolecules. Laboratories focusing on proteomics and antibody-drug conjugates (ADCs) frequently incorporate it into their workflows. Its compatibility with green chemistry principles also aligns with the industry's shift toward sustainable synthesis methods, addressing environmental concerns without compromising efficacy.

The synthesis of CAS 65332-01-6 involves controlled reactions to ensure high purity, a factor critical for reproducibility in research. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity. Users often search for "2-(2-Chloroacetyl)(methyl)aminoacetic Acid solubility" or "stability under various pH conditions," reflecting practical concerns in experimental design. Storage recommendations typically emphasize protection from moisture and light to maintain stability, as degradation could impact downstream applications.

Emerging trends in AI-driven drug discovery have further highlighted the relevance of this compound. Computational models predicting molecular interactions increasingly rely on derivatives of 65332-01-6 to optimize binding affinity. Additionally, forums discussing "alternatives to 2-(2-Chloroacetyl)(methyl)aminoacetic Acid" reveal interest in cost-effective or less reactive analogs, underscoring the need for continuous innovation in chemical libraries.

From a regulatory perspective, proper handling protocols for 2-(2-Chloroacetyl)(methyl)aminoacetic Acid are essential to ensure workplace safety. While not classified as hazardous under standard guidelines, material safety data sheets (MSDS) recommend using personal protective equipment (PPE) during handling. This precaution aligns with broader laboratory best practices, particularly in Good Manufacturing Practice (GMP)-compliant facilities.

In summary, CAS No. 65332-01-6 represents a versatile tool in modern chemistry, bridging gaps between synthetic organic chemistry and life sciences. Its applications span from peptide engineering to high-throughput screening, making it a staple in research institutions and industrial R&D departments alike. As scientific inquiries evolve, this compound will likely remain pivotal in answering complex biological questions through chemical innovation.